Cas no 139995-69-0 (Benzoic acid, 2-chloro-4-nitro-, butyl ester)

Benzoic acid, 2-chloro-4-nitro-, butyl ester structure
139995-69-0 structure
Product Name:Benzoic acid, 2-chloro-4-nitro-, butyl ester
CAS No:139995-69-0
MF:C11H12ClNO4
MW:257.670282363892
CID:1283312
Update Time:2024-08-04

Benzoic acid, 2-chloro-4-nitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-chloro-4-nitro-, butyl ester
    • Inchi: 1S/C11H12ClNO4/c1-2-3-6-17-11(14)9-5-4-8(13(15)16)7-10(9)12/h4-5,7H,2-3,6H2,1H3
    • InChI Key: HTEQIKKGUYWQTD-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

  • Exact Mass: 257.04556

Experimental Properties

  • Density: 1.284±0.06 g/cm3(Predicted)
  • Boiling Point: 198-201 °C(Press: 20 Torr)
  • PSA: 69.44
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